2-(7,13-Dihydroxy-2-octadecenoylamino)ethanesulfonic acid
2-(7,13-Dihydroxy-2-octadecenoylamino)ethanesulfonic acid
Brand Name:
Vulcanchem
CAS No.:
126584-06-3
VCID:
VC0237743
InChI:
InChI=1S/C20H39NO6S/c1-2-3-6-11-18(22)12-7-4-8-13-19(23)14-9-5-10-15-20(24)21-16-17-28(25,26)27/h10,15,18-19,22-23H,2-9,11-14,16-17H2,1H3,(H,21,24)(H,25,26,27)/b15-10+
SMILES:
CCCCCC(CCCCCC(CCCC=CC(=O)NCCS(=O)(=O)O)O)O
Molecular Formula:
C20H39NO6S
Molecular Weight:
421.6 g/mol
2-(7,13-Dihydroxy-2-octadecenoylamino)ethanesulfonic acid
CAS No.: 126584-06-3
Main Products
VCID: VC0237743
Molecular Formula: C20H39NO6S
Molecular Weight: 421.6 g/mol
| CAS No. | 126584-06-3 |
|---|---|
| Product Name | 2-(7,13-Dihydroxy-2-octadecenoylamino)ethanesulfonic acid |
| Molecular Formula | C20H39NO6S |
| Molecular Weight | 421.6 g/mol |
| IUPAC Name | 2-[[(E)-7,13-dihydroxyoctadec-2-enoyl]amino]ethanesulfonic acid |
| Standard InChI | InChI=1S/C20H39NO6S/c1-2-3-6-11-18(22)12-7-4-8-13-19(23)14-9-5-10-15-20(24)21-16-17-28(25,26)27/h10,15,18-19,22-23H,2-9,11-14,16-17H2,1H3,(H,21,24)(H,25,26,27)/b15-10+ |
| Standard InChIKey | BUUITCQYMHVSNP-XNTDXEJSSA-N |
| Isomeric SMILES | CCCCCC(CCCCCC(CCC/C=C/C(=O)NCCS(=O)(=O)O)O)O |
| SMILES | CCCCCC(CCCCCC(CCCC=CC(=O)NCCS(=O)(=O)O)O)O |
| Canonical SMILES | CCCCCC(CCCCCC(CCCC=CC(=O)NCCS(=O)(=O)O)O)O |
| Synonyms | 2-(7,13-dihydroxy-2-octadecenoylamino)ethanesulfonic acid lipotaurine |
| PubChem Compound | 6438514 |
| Last Modified | Nov 11 2021 |
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